Cas no 1396674-72-8 (1-[3-(methylsulfanyl)phenyl]-3-{1-[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]cyclohexyl}urea)

• Product Name: 1-[3-(methylsulfanyl)phenyl]-3-{1-[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]cyclohexyl}urea
• CAS No: 1396674-72-8
• MF: C₂₀H₂₂N₆O₂S
• MW: 410.492681980133
• CID: 5169812
• Update Time: 2025-06-28

1-[3-(methylsulfanyl)phenyl]-3-{1-[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]cyclohexyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(3-methylsulfanylphenyl)-3-[1-(3-pyrazin-2-yl-1,2,4-oxadiazol-5-yl)cyclohexyl]urea
• 1-[3-(methylsulfanyl)phenyl]-3-{1-[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]cyclohexyl}urea

• Inchi： 1S/C20H22N6O2S/c1-29-15-7-5-6-14(12-15)23-19(27)25-20(8-3-2-4-9-20)18-24-17(26-28-18)16-13-21-10-11-22-16/h5-7,10-13H,2-4,8-9H2,1H3,(H2,23,25,27)
• InChI Key： FBEDSMFSGGVKLW-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC(SC)=C1)C(NC1(C2ON=C(C3=NC=CN=C3)N=2)CCCCC1)=O

Additional information on 1-[3-(methylsulfanyl)phenyl]-3-{1-[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]cyclohexyl}urea

Introduction to Compound CAS No. 1396674-72-8: 1-[3-(methylsulfanyl)phenyl]-3-{1-[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]cyclohexyl}urea

The compound with CAS No. 1396674-72-8, named as 1-[3-(methylsulfanyl)phenyl]-3-{1-[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]cyclohexyl}urea, is a highly specialized organic molecule with significant potential in various fields of research and application. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of interest in both academic and industrial settings.

The molecular structure of this compound is characterized by the presence of several key functional groups and heterocyclic rings. The methylsulfanyl group attached to the phenyl ring introduces sulfur-based reactivity, while the pyrazin moiety within the oxadiazole ring contributes to aromatic stability and potential electronic properties. The cyclohexane ring further enhances the molecule's flexibility and bioavailability, making it a versatile candidate for drug design and material science applications.

Recent studies have highlighted the importance of such compounds in the development of novel therapeutic agents. For instance, research into urea-based compounds has shown their potential as inhibitors of specific enzymes or receptors involved in disease pathways. The integration of heterocyclic groups like oxadiazole and pyrazine into the molecular framework can significantly modulate these biological interactions, paving the way for innovative treatment strategies.

In addition to its pharmacological applications, this compound also exhibits intriguing properties in materials science. The presence of aromatic systems and sulfur-containing groups can influence its electronic behavior, making it a candidate for advanced materials such as semiconductors or sensors. Recent advancements in computational chemistry have enabled researchers to predict and optimize these properties more effectively, further enhancing its potential utility.

The synthesis of this compound involves a series of carefully designed reactions that highlight modern organic chemistry techniques. The construction of the oxadiazole ring through condensation reactions and the subsequent coupling with the methylsulfanylphenyl group exemplify the precision required in synthesizing such complex molecules. These methods not only ensure high yields but also maintain the integrity of the compound's functional groups.

As research continues to unfold, the future prospects for CAS No. 1396674-72-8 are promising. Its unique combination of structural features positions it as a valuable tool in both medical and technological advancements. By leveraging cutting-edge research methodologies and interdisciplinary collaboration, scientists can unlock new applications for this compound, contributing to a broader understanding of its capabilities.